Formation Propensity: Zero Formation in NAP Testing
N-Nitroso Tizanidine (exocyclic isomer) was subjected to 10 independent nitrosation attempts under rigorous forced conditions (NAP test protocol) using sodium nitrite under acidic pH at elevated temperature. All 10 attempts yielded no detectable N-Nitroso Tizanidine by HPLC, LC-MS, and NMR analysis, confirming a 0% formation rate [1]. In contrast, regulatory experts have noted that the endocyclic isomer, N-Nitroso Tizanidine Impurity 3, is expected to form under similar conditions and is commercially available as a synthesized reference standard [2]. The qualitative difference in formation propensity (non-forming vs. forming) has direct implications for risk assessment: per EMA guidance, a compound that consistently fails to form under forced conditions is considered to pose an extremely low risk of being present in the drug product [1].
| Evidence Dimension | Nitrosamine formation under forced nitrosation conditions (NAP test) |
|---|---|
| Target Compound Data | 0% formation (no detectable product in 10/10 attempts) |
| Comparator Or Baseline | N-Nitroso Tizanidine Impurity 3 (endocyclic isomer): formation expected; commercially available as synthesized standard |
| Quantified Difference | 0% vs. >0% formation (qualitative); target compound is non-forming |
| Conditions | 10 synthesis attempts with NaNO₂ under acidic conditions at high temperature; analysis by HPLC, LC-MS, NMR |
Why This Matters
A non-forming impurity standard serves a unique role as a negative control in method validation, confirming that analytical methods do not produce false positives for an impurity that is not expected to appear in the drug substance.
- [1] Veeprho. N-Nitroso Tizanidine; Synthesis Attempts and Failure Report (NAP Test), 2025. Catalog No. VE0026346. View Source
- [2] USP Nitrosamines Exchange. EMA - Appendix 1 - Update. Comment: 'N-nitroso-tizanidine impurity 3 would form instead.' Available at: https://nitrosamines.usp.org/t/ema-appendix-1-update/10578/62 View Source
